molecular formula C8H18N4OS B1586091 4-(3-Morpholinopropyl)-3-thiosemicarbazide CAS No. 32813-48-2

4-(3-Morpholinopropyl)-3-thiosemicarbazide

Cat. No. B1586091
CAS RN: 32813-48-2
M. Wt: 218.32 g/mol
InChI Key: CDEOWFKHBKXPIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(3-Morpholinopropyl)-3-thiosemicarbazide” likely contains a morpholine ring, a propyl chain, and a thiosemicarbazide group. Morpholine is a common moiety in pharmaceuticals and other biologically active compounds due to its polarity and ability to participate in hydrogen bonding . Thiosemicarbazides are known for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties .


Molecular Structure Analysis

The molecular structure of this compound would likely show the morpholine ring and thiosemicarbazide group connected by a three-carbon propyl chain .


Chemical Reactions Analysis

Thiosemicarbazides can participate in a variety of chemical reactions, often serving as precursors to heterocyclic compounds . The morpholine ring is relatively stable but can undergo reactions at the nitrogen atom .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the morpholine ring could contribute to the compound’s solubility in polar solvents .

Scientific Research Applications

Enhancing Fluorescence in Biological Markers

Cell Biology and Bioimaging: Modifications of the compound are being studied to enhance the emission intensity of fluorescent biomarkers like Green Fluorescent Protein (GFP). This could improve the visualization of cellular processes .

Synthesis of Monocyclic β-Lactams

Medicinal Chemistry and Drug Design: The compound serves as a precursor in the synthesis of new monocyclic β-lactam structures, which are important in the development of antibiotics .

Lysosome-Targeting Studies

Drug Delivery and Cellular Targeting: A derivative of this compound has been used to target lysosomes within cells. This application is significant for delivering therapeutic agents directly to specific organelles .

Aggregation-Induced Emission Enhancement

Material Science and Photophysics: Researchers are utilizing the compound to study aggregation-induced emission enhancement. This phenomenon is key for developing new materials with high fluorescence efficiency .

Chemical Modification for Improved Affinity

Biochemistry and Structural Biology: Chemical modifications of the compound are being explored to improve its affinity with biological structures like β-amyloid fibrils, which is relevant in the context of neurodegenerative diseases .

In-Vitro Studies for Drug Development

Pharmacodynamics and Toxicology: The compound is used in in-vitro studies to assess pharmacological properties and toxicity, which are critical steps in the drug development process .

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Given the known activities of morpholines and thiosemicarbazides, it could be of interest in the development of new pharmaceuticals or agrochemicals .

properties

IUPAC Name

1-amino-3-(3-morpholin-4-ylpropyl)thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18N4OS/c9-11-8(14)10-2-1-3-12-4-6-13-7-5-12/h1-7,9H2,(H2,10,11,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDEOWFKHBKXPIO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CCCNC(=S)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H18N4OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10365213
Record name N-[3-(Morpholin-4-yl)propyl]hydrazinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10365213
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-Morpholinopropyl)-3-thiosemicarbazide

CAS RN

32813-48-2
Record name N-[3-(Morpholin-4-yl)propyl]hydrazinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10365213
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 32813-48-2
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(3-Morpholinopropyl)-3-thiosemicarbazide
Reactant of Route 2
Reactant of Route 2
4-(3-Morpholinopropyl)-3-thiosemicarbazide
Reactant of Route 3
4-(3-Morpholinopropyl)-3-thiosemicarbazide
Reactant of Route 4
Reactant of Route 4
4-(3-Morpholinopropyl)-3-thiosemicarbazide
Reactant of Route 5
4-(3-Morpholinopropyl)-3-thiosemicarbazide
Reactant of Route 6
Reactant of Route 6
4-(3-Morpholinopropyl)-3-thiosemicarbazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.